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Compound of Interest

Compound Name: Zoxamide-d5

Cat. No.: B12422247

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth look at Zoxamide-d5, a deuterated analog of the fungicide Zoxamide. This
document outlines its chemical properties, mechanism of action, and relevant experimental
protocols.

Zoxamide-d5 serves as a crucial internal standard for the quantitative analysis of Zoxamide in
various matrices. Its parent compound, Zoxamide, is a benzamide fungicide effective against
Oomycetes, a class of destructive plant pathogens.

Core Properties of Zoxamide-d5

Property Value Reference
CAS Number 1794760-54-5 [1112][31[41[5]
Molecular Formula C14H11DsCIsNO2 [1][5]
Molecular Weight 341.67 g/mol [1][2][5]

3,5-Dichloro-N-(3-chloro-1-

ethyl-1-methyl-2-oxopropyl)-4-
Synonyms Y Y2-oxoproPY A ety

methylbenzamide-d5; RH

7281-d5; Zoxium-d5

Mechanism of Action: Microtubule Disruption
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Zoxamide's fungicidal activity stems from its ability to disrupt microtubule dynamics, a critical
process for cell division and intracellular transport.[1][6] The primary target of Zoxamide is 3-
tubulin, a subunit of microtubules.[1][2]

The mechanism unfolds as follows:

Binding to B-tubulin: Zoxamide covalently binds to the [3-tubulin subunit.[3][6]

Inhibition of Microtubule Assembly: This binding event inhibits the polymerization of tubulin
dimers into microtubules.[2][3][4]

Mitotic Arrest: The disruption of the microtubule cytoskeleton leads to an arrest of nuclear
division (mitosis).[2][3][5]

Inhibition of Fungal Growth: Consequently, key fungal processes such as germ tube
elongation and hyphal development are inhibited.[3][6]

This mode of action is particularly effective against Oomycetes like Phytophthora infestans (late
blight) and Plasmopara viticola (downy mildew).[1]

Zoxamide Signaling Pathway
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Zoxamide's Mechanism of Action

Experimental Protocols
In Vitro Microtubule Assembly Assay

This assay evaluates the inhibitory effect of Zoxamide on the polymerization of tubulin into
microtubules.

Methodology:
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o Preparation of Tubulin: Isolate tubulin from a suitable source, such as bovine brain.
¢ Incubation: Pre-incubate the isolated tubulin with varying concentrations of Zoxamide.

e Initiation of Assembly: Initiate microtubule assembly by adding GTP and warming the
solution.

o Measurement: Monitor the rate of microtubule assembly by measuring the change in
absorbance at 340 nm over time. A dose-dependent inhibition of assembly is indicative of
Zoxamide's activity.[3]

Genotoxicity Assessment: Micronucleus Test
This in vitro test assesses the potential of Zoxamide to induce chromosomal damage.
Methodology:

e Cell Culture: Culture suitable mammalian cell lines, such as Chinese hamster ovary (CHO)
cells or human-derived cell lines (e.g., HepG2, A549).[7]

o Treatment: Expose the cells to a range of Zoxamide concentrations for a defined period
(e.g., 24 hours).[7]

» Cytokinesis Block: Add cytochalasin B to block cytokinesis, resulting in binucleated cells.

o Staining and Analysis: Stain the cells with a DNA-specific dye (e.g., Giemsa or a fluorescent
dye) and a kinetochore-specific stain.

o Microscopy: Analyze the cells under a microscope to score the frequency of micronuclei in
binucleated cells. An increase in micronuclei suggests genotoxic potential.[7]
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Workflow for In Vitro Micronucleus Test

Biodegradation Assay

This protocol assesses the capability of microorganisms to biodegrade Zoxamide.

Methodology:
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o Bacterial Culture: Prepare a nutrient broth medium and inoculate it with the bacterial strain(s)

of interest.

o Zoxamide Addition: Add a stock solution of Zoxamide to the broth to a final desired
concentration. A control flask without bacteria should also be prepared.

 Incubation: Incubate the flasks at a constant temperature (e.g., 29°C) for a set period (e.g.,
28 days).[8]

o Sampling and Extraction: At regular intervals (e.g., every 7 days), take samples from the
flasks and perform a solvent extraction using a suitable solvent like dichloromethane.

e Analysis: Analyze the extracted samples using techniques such as UV-spectrophotometry or
GC-MS to determine the concentration of remaining Zoxamide. A decrease in Zoxamide
concentration in the inoculated flasks compared to the control indicates biodegradation.[8]

Toxicological Profile

Toxicological studies have been conducted to assess the safety of Zoxamide.
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Study Type Organism Key Findings Reference
o LD50 > 5000 mg/kg
Acute Oral Toxicity Rat [4]
bw
o LD50 > 2000 mg/kg
Acute Dermal Toxicity Rat [4]
bw
No evidence of
carcinogenicity. The
primary target organ is
o the liver, with effects
Long-term Toxicity Rat, Mouse ] [4119][10]
such as increased
weight and
hypertrophy observed
at high doses.
Negative results in
gene mutation assays.
Induced polyploidy in
Genotoxicity In vitro an in vitro [4]
chromosomal
aberration assay in
CHO cells.
Negative for
o ] micronucleus
Genotoxicity In vivo o [4]
formation in rat bone
marrow.
Developmental ) No evidence of
Rat, Rabbit [4]

Toxicity

teratogenicity.

Zoxamide is not considered to be neurotoxic.[4][9] It is classified as "not likely to be

carcinogenic to humans".[9][11]

Conclusion
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Zoxamide-d5 is an essential analytical tool for research involving its parent compound,
Zoxamide. Understanding the mechanism of action, relevant experimental protocols, and the
toxicological profile of Zoxamide is crucial for its effective and safe application in agricultural
science and for professionals in drug development and regulatory sciences. The disruption of
microtubule assembly remains a key target for the development of novel fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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